molecular formula C14H13ClO B8528978 2-[4-(4-Chlorophenyl)phenyl]-ethanol

2-[4-(4-Chlorophenyl)phenyl]-ethanol

Cat. No.: B8528978
M. Wt: 232.70 g/mol
InChI Key: CNAARURSYMABRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[4-(4-Chlorophenyl)phenyl]-ethanol is a useful research compound. Its molecular formula is C14H13ClO and its molecular weight is 232.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H13ClO

Molecular Weight

232.70 g/mol

IUPAC Name

2-[4-(4-chlorophenyl)phenyl]ethanol

InChI

InChI=1S/C14H13ClO/c15-14-7-5-13(6-8-14)12-3-1-11(2-4-12)9-10-16/h1-8,16H,9-10H2

InChI Key

CNAARURSYMABRZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CCO)C2=CC=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Borane-methylsulphide complex (12 ml.) was added to a stirred solution of 2-[4-(4-chlorophenyl)-phenyl]acetic acid (24.7 g.) in tetrahydrofuran (100 ml.), maintained at 4° C. and under an atmosphere of nitrogen. After 1 hour at 4° C., the reaction mixture was allowed to warm up to room temperature and was then stirred for an additional 20 hours. The excess borane was then decomposed by careful addition of water (50 ml.) to the stirred reaction mixture. Ethyl acetate (200 ml.) and a saturated aqueous solution of sodium hydrogen carbonate (200 ml.) was then added to the mixture. After separation, the organic phase was washed with water, dried (MgSO4) and evaporated. The residue was recrystallised from a mixture of hexane and toluene to give 2-[4-(4-chlorophenyl)phenyl]-ethanol (21.5 g.), m.p. 113°-115° C.
Quantity
24.7 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
reactant
Reaction Step Three
Quantity
200 mL
Type
solvent
Reaction Step Three

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